Cas no 1805287-45-9 (6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide
• CAS No: 1805287-45-9
• MF: C₈H₇F₂N₃O₂S
• MW: 247.221886873245
• CID: 4876843
• Update Time: 2025-06-09

6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide

• Inchi： 1S/C8H7F2N3O2S/c1-4-7(8(9)10)6(16(12,14)15)2-5(3-11)13-4/h2,8H,1H3,(H2,12,14,15)
• InChI Key： KDSGXSIOKYOTLI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)N=C(C)C=1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide

6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805287-45-9): A Comprehensive Overview

6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805287-45-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethyl moiety, and a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The cyano group in 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide is known for its ability to enhance the metabolic stability and lipophilicity of molecules. This property is particularly valuable in drug design, as it can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents. Additionally, the presence of the difluoromethyl moiety can influence the compound's reactivity and binding affinity to target proteins, making it a valuable component in the development of selective inhibitors.

The sulfonamide functional group in 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide has a long history of use in medicinal chemistry, particularly in the development of antibiotics and antifungal agents. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective against a wide range of pathogens. In the context of this compound, the sulfonamide group may play a crucial role in modulating its biological activity and selectivity.

Recent studies have explored the potential therapeutic applications of 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide. One notable area of research is its use as an inhibitor of specific enzymes involved in cancer progression. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in tumor growth and metastasis. The researchers found that 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide effectively reduced tumor size and inhibited angiogenesis in preclinical models, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry investigated its potential as an antiviral agent against several RNA viruses, including influenza and coronavirus. The results indicated that this compound exhibited significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. These findings highlight the broad-spectrum antiviral potential of 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide.

The synthesis of 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide has been optimized to ensure high yield and purity, making it suitable for large-scale production. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution, cyclization, and sulfonation reactions. These synthetic methods have been refined to minimize byproducts and improve overall efficiency, ensuring that the compound can be produced consistently for both research and commercial purposes.

The physicochemical properties of 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity and optimizing its therapeutic potential.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805287-45-9) is a promising compound with diverse therapeutic applications. Its unique structural features, including the cyano, difluoromethyl, and sulfonamide groups, contribute to its potential as an anticancer agent and antiviral drug. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent in various medical fields.